Cas no 4998-58-7 (CID 346330)

• Product Name: CID 346330
• CAS No: 4998-58-7
• MF: C₁₉H₂₂O₄
• MW: 314.375586032867
• CID: 933014
• PubChem ID: 346330
• Update Time: 2025-04-19

CID 346330 Chemical and Physical Properties

Names and Identifiers

• 1,2,3,9-tetramethoxy-6,7-dihydro-5H-dibenzo[5,3-b:3',1'-e][7]annulene
• 4998-58-7
• CHEMBL300733
• BDBM50409015
• DTXSID40323649
• NSC404530
• 3,4,5,13-tetramethoxytricyclo[9.4.0.02,7]pentadeca-1(11),2,4,6,12,14-hexaene
• NSC-404530
• CID 346330

• Inchi： 1S/C19H22O4/c1-20-14-8-9-15-12(10-14)6-5-7-13-11-16(21-2)18(22-3)19(23-4)17(13)15/h8-11H,5-7H2,1-4H3
• InChI Key： VBVBJXCHAOAGCK-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(=CC2=C1C1C=CC(=CC=1CCC2)OC)OC)OC

Computed Properties

• Exact Mass: 314.152
• Monoisotopic Mass: 314.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.123
• Boiling Point: 478.6°C at 760 mmHg
• Flash Point: 156.5°C
• Refractive Index: 1.554

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles